Isocitric acid trisodium salt Isocitric acid trisodium salt Isocitric acid, DL- is a carbonyl compound.
Brand Name: Vulcanchem
CAS No.: 1637-73-6
VCID: VC20826483
InChI: InChI=1S/C6H8O7.Na/c7-3(8)1-2(5(10)11)4(9)6(12)13;/h2,4,9H,1H2,(H,7,8)(H,10,11)(H,12,13);
SMILES: C(C(C(C(=O)[O-])O)C(=O)[O-])C(=O)[O-].[Na+].[Na+].[Na+]
Molecular Formula: C6H8NaO7
Molecular Weight: 215.11 g/mol

Isocitric acid trisodium salt

CAS No.: 1637-73-6

Cat. No.: VC20826483

Molecular Formula: C6H8NaO7

Molecular Weight: 215.11 g/mol

* For research use only. Not for human or veterinary use.

Isocitric acid trisodium salt - 1637-73-6

Specification

Description Isocitric acid, DL- is a carbonyl compound.
CAS No. 1637-73-6
Molecular Formula C6H8NaO7
Molecular Weight 215.11 g/mol
IUPAC Name trisodium;1-hydroxypropane-1,2,3-tricarboxylate;hydrate
Standard InChI InChI=1S/C6H8O7.Na/c7-3(8)1-2(5(10)11)4(9)6(12)13;/h2,4,9H,1H2,(H,7,8)(H,10,11)(H,12,13);
Standard InChI Key CHFLVYSWZGDPQD-UHFFFAOYSA-N
SMILES C(C(C(C(=O)[O-])O)C(=O)[O-])C(=O)[O-].[Na+].[Na+].[Na+]
Canonical SMILES C(C(C(C(=O)O)O)C(=O)O)C(=O)O.[Na]

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